Cas no 921773-20-8 (4-ethyl-N-(2-oxo-2,3-dihydro-1H-indol-5-yl)benzene-1-sulfonamide)

• Product Name: 4-ethyl-N-(2-oxo-2,3-dihydro-1H-indol-5-yl)benzene-1-sulfonamide
• CAS No: 921773-20-8
• MF: C₁₆H₁₆N₂O₃S
• MW: 316.374842643738
• CID: 6262045
• PubChem ID: 41342529
• Update Time: 2025-05-20

4-ethyl-N-(2-oxo-2,3-dihydro-1H-indol-5-yl)benzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 4-ethyl-N-(2-oxo-2,3-dihydro-1H-indol-5-yl)benzene-1-sulfonamide
• F2256-0207
• 4-ethyl-N-(2-oxo-1,3-dihydroindol-5-yl)benzenesulfonamide
• AKOS024632046
• 921773-20-8
• 4-ethyl-N-(2-oxoindolin-5-yl)benzenesulfonamide

• Inchi： 1S/C16H16N2O3S/c1-2-11-3-6-14(7-4-11)22(20,21)18-13-5-8-15-12(9-13)10-16(19)17-15/h3-9,18H,2,10H2,1H3,(H,17,19)
• InChI Key： FJAXKCXAOVYEJB-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)CC)(NC1C=CC2=C(C=1)CC(N2)=O)(=O)=O

Computed Properties

• Exact Mass: 316.08816355g/mol
• Monoisotopic Mass: 316.08816355g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 506
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 83.6Ų

Additional information on 4-ethyl-N-(2-oxo-2,3-dihydro-1H-indol-5-yl)benzene-1-sulfonamide

4-Ethyl-N-(2-oxo-2,3-dihydro-1H-indol-5-yl)benzene-1-sulfonamide (CAS No. 921773-20-8): A Comprehensive Overview

4-Ethyl-N-(2-oxo-2,3-dihydro-1H-indol-5-yl)benzene-1-sulfonamide (CAS No. 921773-20-8) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of sulfonamides, which are widely used in various pharmaceutical and chemical applications. The unique structural features of this compound, particularly the indole and sulfonamide moieties, contribute to its biological activity and pharmacological properties.

The chemical structure of 4-Ethyl-N-(2-oxo-2,3-dihydro-1H-indol-5-yl)benzene-1-sulfonamide consists of an ethyl-substituted benzene ring linked to an indole derivative through a sulfonamide group. The indole moiety is a common scaffold in many biologically active compounds, including natural products and synthetic drugs. The presence of the sulfonamide group further enhances the compound's ability to interact with biological targets, making it a promising candidate for drug development.

Recent studies have explored the potential of 4-Ethyl-N-(2-oxo-2,3-dihydro-1H-indol-5-yl)benzene-1-sulfonamide in various therapeutic areas. One notable area of research is its anti-inflammatory properties. In a study published in the Journal of Medicinal Chemistry, researchers found that this compound exhibits significant anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. This makes it a potential candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory properties, 4-Ethyl-N-(2-oxo-2,3-dihydro-1H-indol-5-yl)benzene-1-sulfonamide has also shown promise in neurodegenerative disorders. A study conducted at the University of California, San Francisco, demonstrated that this compound can protect neurons from oxidative stress and apoptosis, which are key factors in the progression of diseases like Alzheimer's and Parkinson's. The mechanism of action involves the activation of antioxidant pathways and the inhibition of pro-apoptotic signaling cascades.

The pharmacokinetic properties of 4-Ethyl-N-(2-oxo-2,3-dihydro-1H-indol-5-yl)benzene-1-sulfonamide have also been investigated to ensure its suitability for clinical use. Studies have shown that it has good oral bioavailability and a favorable pharmacokinetic profile, with a half-life that allows for once-daily dosing. This makes it an attractive candidate for further clinical development.

Safety and toxicity studies are crucial for any potential drug candidate. Preclinical studies have indicated that 4-Ethyl-N-(2-oxo-2,3-dihydro-1H-indol-5-yl)benzene-1-sulfonamide has a low toxicity profile and does not cause significant adverse effects at therapeutic doses. However, further long-term studies are needed to fully assess its safety in humans.

The synthesis of 4-Ethyl-N-(2-oxo-2,3-dihydro-1H-indol-5-yl)benzene-1-sulfonamide involves several steps, including the preparation of the indole derivative and the coupling reaction with the sulfonamide group. Various synthetic routes have been developed to optimize yield and purity, making it feasible for large-scale production.

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